Cas no 52872-43-2 (2-[(5-ethoxycarbonyl-6-oxo-1h-pyrimidin-2-yl)-methylamino]acetic Acid)

• Product Name: 2-[(5-ethoxycarbonyl-6-oxo-1h-pyrimidin-2-yl)-methylamino]acetic Acid
• CAS No: 52872-43-2
• MF: C₁₀H₁₃N₃O₅
• MW: 255.227322340012
• CID: 937607
• PubChem ID: 307211
• Update Time: 2025-04-19

2-[(5-ethoxycarbonyl-6-oxo-1h-pyrimidin-2-yl)-methylamino]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-ethoxycarbonyl-6-oxo-1h-pyrimidin-2-yl)-methylamino]acetic Acid
• AC1L7AG0
• NSC205063
• 52872-43-2
• DTXSID00308578
• NSC 205063
• NSC-205063

• Inchi： 1S/C10H13N3O5/c1-3-18-9(17)6-4-11-10(12-8(6)16)13(2)5-7(14)15/h4H,3,5H2,1-2H3,(H,14,15)(H,11,12,16)
• InChI Key： FOPNNQMTVIQGFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(NC1=O)N(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 255.08559
• Monoisotopic Mass: 255.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.3
• LogP: -0.53260